Cas no 40665-11-0 (4-(1E)-3-oxo-3-(thiophen-2-yl)prop-1-en-1-ylbenzoic acid)

• Product Name: 4-(1E)-3-oxo-3-(thiophen-2-yl)prop-1-en-1-ylbenzoic acid
• CAS No: 40665-11-0
• MF: C₁₄H₁₀O₃S
• MW: 258.292402744293
• CID: 5990430
• PubChem ID: 8741426
• Update Time: 2025-10-30

4-(1E)-3-oxo-3-(thiophen-2-yl)prop-1-en-1-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1E)-3-oxo-3-(thiophen-2-yl)prop-1-en-1-ylbenzoic acid
• 4-(3-Oxo-3-thiophen-2-yl-propenyl)-benzoic acid
• Benzoic acid, 4-[3-oxo-3-(2-thienyl)-1-propen-1-yl]-
• 2651958-73-3
• AKOS002250845
• NCGC00338544-01
• CS-0253959
• Z46041998
• VU0607342-1
• AB01330800-02
• F3253-0021
• 40665-11-0
• 4-[(1E)-3-oxo-3-(thiophen-2-yl)prop-1-en-1-yl]benzoic acid
• 4-[(E)-3-oxo-3-thiophen-2-ylprop-1-enyl]benzoic acid
• (E)-4-(3-oxo-3-(thiophen-2-yl)prop-1-en-1-yl)benzoic acid

• Inchi： 1S/C14H10O3S/c15-12(13-2-1-9-18-13)8-5-10-3-6-11(7-4-10)14(16)17/h1-9H,(H,16,17)
• InChI Key： CPQNUADZNDUZRB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C=CC(=O)C2SC=CC=2)C=C1

Computed Properties

• Exact Mass: 258.03506535g/mol
• Monoisotopic Mass: 258.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 472.5±45.0 °C(Predicted)
• pka: 4.13±0.10(Predicted)

Additional information on 4-(1E)-3-oxo-3-(thiophen-2-yl)prop-1-en-1-ylbenzoic acid

4-(1E)-3-Oxo-3-(Thiophen-2-Yl)Prop-1-en-1-Ylbenzoic Acid: A Comprehensive Overview

4-(1E)-3-Oxo-3-(Thiophen-2-Yl)Prop-1-en-1-Ylbenzoic Acid (CAS No. 40665-11-0) is a biologically active compound with significant potential in the fields of pharmacology and organic chemistry. This compound, characterized by its unique structure, has garnered attention due to its promising applications in drug discovery and development. The molecule consists of a benzoic acid moiety attached to a substituted propenal group, which includes a thiophene ring. This structural arrangement imparts the compound with distinctive chemical properties and biological activities.

The synthesis of 4-(1E)-3-Oxo-3-(Thiophen-2-Yl)Prop-1-en-1-Ylbenzoic Acid involves a series of well-defined organic reactions, including coupling reactions and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, ensuring its availability for further research and development. The compound's structure has been extensively studied using modern analytical techniques such as NMR spectroscopy and mass spectrometry, providing insights into its stereochemistry and electronic properties.

One of the most notable aspects of 4-(1E)-3-Oxo-3-(Thiophen-2-Yl)Prop-1-en-1-Ylbenzoic Acid is its biological activity. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of key inflammatory pathways. Additionally, research has highlighted its antioxidant properties, making it a candidate for applications in oxidative stress-related diseases. The compound's ability to modulate cellular signaling pathways has also been explored, offering new avenues for therapeutic intervention.

The integration of 4-(1E)-3-Oxo-3-(Thiophen-2-Yl)Prop-1-enylbenzoic acid into drug discovery pipelines has been facilitated by its favorable pharmacokinetic profile. Studies on its absorption, distribution, metabolism, and excretion (ADME) properties have shown that it exhibits reasonable bioavailability and stability in physiological conditions. These characteristics make it a promising lead compound for further optimization and clinical evaluation.

Recent research has also focused on the potential of 4-(1E)-3-Oxo-thiophenylpropenoylbenzoic acid as a modulator of cellular energy metabolism. Investigations into its effects on mitochondrial function and glucose metabolism have revealed its role in regulating energy homeostasis, which could be exploited for the treatment of metabolic disorders such as diabetes and obesity.

In conclusion, 4-(1E)-3-Oxo-thiophenylpropenoylbenzoic acid (CAS No. 40665–1–0) represents a valuable addition to the arsenal of bioactive compounds with diverse therapeutic applications. Its unique structure, coupled with promising biological activities, positions it as a key player in future drug development efforts.